N~3~-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine

• IUPAC Name: 4-(benzenesulfonyl)-3-N-methyl-1H-pyrazole-3,5-diamine
• InChI: InChI=1S/C10H12N4O2S/c1-12-10-8(9(11)13-14-10)17(15,16)7-5-3-2-4-6-7/h2-6H,1H3,(H4,11,12,13,14)
• InChI Key: YXVOUPHTWMCEDO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NNC(=C1S(=O)(=O)C2=CC=CC=C2)N
• Molecular Formula: C10H12N4O2S
• Molecular Weight: 252.30 g/mol

Description

N~3~-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine, commonly known as MPD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MPD is a pyrazole-based compound that has been found to exhibit significant biological activity, making it a promising candidate for use in various applications.

Scientific Research Applications

• Antimicrobial Additives : Compounds similar to N3-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine have been utilized as antimicrobial additives in surface coatings and printing ink paste, demonstrating significant antimicrobial effects (El‐Wahab et al., 2015).

• Synthesis of Dihydropyrazole : Research has described the synthesis of 4-methylene-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole, a compound related to the one , using strategies involving propargyl alcohol and N-sulfonylhydrazone (Zhu et al., 2011).

• Intermediate for Nitrogen-heterocycles : N-Methyl-N-(phenylsulfonyl)benzohydrazonoyl chloride, related to N3-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine, has been used as an intermediate for creating various nitrogen-heterocycles, including 1-methyl-3-phenyl-1H-1,2,4-triazoles and -pyrazoles (Ito et al., 1983).

• Chemical Reactions and Reactivity Studies : Studies on the reactivity of compounds like 3,5-dinitro-4-(phenylsulfonyl)pyrazole and its derivatives have provided insights into nucleophilic substitution reactions and the chemistry of related pyrazoles (Vatsadze et al., 2012).

• Corrosion Inhibition and Antimicrobial Applications : Pyrazole and pyrazolone derivatives, closely related to the target compound, have been synthesized and evaluated as corrosion inhibitors and for their antimicrobial activities, revealing significant potential in these areas (Sayed et al., 2018).

• Synthesis of Pharmaceutically Important Heteroaromatics : Research has explored the use of compounds related to N3-methyl-4-(phenylsulfonyl)-1H-pyrazole-3,5-diamine in the synthesis of pharmaceutically relevant heteroaromatics, indicating their importance in medicinal chemistry (Yokoyama et al., 1984).

• Antiviral Evaluation and SAR Studies : Derivatives of 1-(Phenylsulfonyl)-1H-Pyrazol-4-yl-Methylaniline, similar to the compound of interest, have been synthesized and evaluated for their antiviral activity, showcasing their potential in this field (Desideri et al., 2019).